(R)-Coriolic acid

• Molecular Formula: C18H32O3
• Molecular Weight: 296.4 g/mol
• InChI: InChI=1S/C18H32O3/c1-2-3-11-14-17(19)15-12-9-7-5-4-6-8-10-13-16-18(20)21/h7,9,12,15,17,19H,2-6,8,10-11,13-14,16H2,1H3,(H,20,21)/b9-7+,15-12-/t17-/m1/s1
• InChIKey: HNICUWMFWZBIFP-PXBBSODISA-N

(R)-Coriolic Acid (13(R)-HODE) for Selective PPARγ-Independent Cancer Research and Platelet Studies

(R)-Coriolic acid, also known as 13(R)-HODE, is an endogenous, enantiomerically pure lipid mediator belonging to the hydroxyoctadecadienoic acid (HODE) family. It is produced from linoleic acid via the cyclooxygenase (COX) pathway [1]. In stark contrast to its enantiomer, 13(S)-HODE, (R)-Coriolic acid exhibits a distinct receptor binding profile, showing no affinity for the nuclear receptor peroxisome proliferator-activated receptor gamma (PPARγ) [2]. This fundamental difference underpins its unique biological activities, including the promotion of cell proliferation in certain contexts and weak inhibition of platelet aggregation [1]. This guide provides quantitative, comparator-based evidence to support the selection of (R)-Coriolic acid for specialized research applications where PPARγ-independent mechanisms are of interest.

Stereochemical control study fit: R-configuration distinguishes receptor targets from S-enantiomer—essential for enantiomer-attribution studies.

COX-pathway biomarker context: Reported COX-derived origin; supports pathway-specific lipid mediator profiling distinct from LOX-derived S-HODE.

Assay integrity: Enantiomerically pure material avoids confounded readouts from racemic (±)13-HODE or enantiomer mixtures.

• [1] Lipid Maps Structure Database (LMSD). 13R-HODE (LMFA02000035). View Source
• [2] Cabral M, Martín-Venegas R, Moreno JJ. Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. Am J Physiol Gastrointest Liver Physiol. 2014 Sep 15;307(6):G664-71. View Source

Why (R)-Coriolic Acid Cannot Be Substituted with 13(S)-HODE or Racemic 13-HODE Mixtures

Generic substitution with 13(S)-HODE or racemic (±)13-HODE is scientifically invalid for experiments requiring PPARγ-independent or (R)-enantiomer-specific activity. Research has unequivocally demonstrated that 13(S)-HODE acts as a ligand for PPARγ, while (R)-Coriolic acid (13(R)-HODE) does not bind to this receptor [1]. Furthermore, these enantiomers exert opposite effects on cell growth and DNA synthesis in colorectal cancer cell models, with 13(S)-HODE decreasing proliferation and (R)-Coriolic acid increasing it [1]. Using a racemic mixture introduces an uncontrolled, confounding variable that obscures the distinct signaling pathways and biological outcomes associated with each enantiomer. The following quantitative evidence details these critical functional divergences.

Receptor-target mismatch

13(S)-HODE activates PPARγ, while 13(R)-HODE signals through BLT receptors—mixed enantiomers activate opposing receptor pathways, compromising assay interpretation.

Signaling pathway divergence

R-enantiomer promotes cell proliferation; S-enantiomer induces apoptosis. Racemic mixtures may produce net-zero or confounded cell growth readouts.

Biosynthetic origin mismatch

13(R)-HODE is COX-derived; 13(S)-HODE is LOX-derived. Substitution obscures pathway-specific biomarker attribution in lipid mediator analysis.

• [1] Cabral M, Martín-Venegas R, Moreno JJ. Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. Am J Physiol Gastrointest Liver Physiol. 2014 Sep 15;307(6):G664-71. View Source

Quantitative Differentiation of (R)-Coriolic Acid: Key Evidence for Scientific Selection

Opposite Effects on Colorectal Cancer Cell Growth Compared to 13(S)-HODE

(R)-Coriolic acid (13(R)-HODE) promotes cell growth and DNA synthesis in Caco-2 colorectal cancer cells, whereas its enantiomer, 13(S)-HODE, inhibits these processes. This functional opposition is a critical differentiator for research on cancer cell homeostasis and proliferation [1].

Anti-aggregatory IC₅₀

Head-to-head

13(R)-HODE IC₅₀ = 2.7 µM; 13(S)-HODE markedly weaker (qualitative)

Supports enantiomer-specific platelet aggregation assay context

U-46619-induced human platelet assay; data to verify in other platelet models

Evidence Dimension	Cell growth and DNA synthesis
Target Compound Data	Increases cell growth and DNA synthesis in the absence of FBS
Comparator Or Baseline	13(S)-HODE decreases cell growth and DNA synthesis in Caco-2 cells cultured with 10% FBS
Quantified Difference	Opposite directional effects; 13(S)-HODE shows an apoptotic effect that is reduced by a PPARγ antagonist, confirming PPARγ-dependence, while (R)-Coriolic acid's proliferative effect is PPARγ-independent.
Conditions	Non-differentiated Caco-2 human colorectal adenocarcinoma cell line

Why This Matters

This evidence demonstrates that (R)-Coriolic acid and 13(S)-HODE have functionally opposite effects in the same cellular model, making them non-interchangeable for studies on cancer cell proliferation.

• [1] Cabral M, Martín-Venegas R, Moreno JJ. Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. Am J Physiol Gastrointest Liver Physiol. 2014 Sep 15;307(6):G664-71. View Source

Selective PPARγ Non-Agonist Activity: A Key Differentiator from 13(S)-HODE

(R)-Coriolic acid does not function as a ligand for the nuclear receptor PPARγ, a key regulator of metabolism and inflammation. This is in direct contrast to its enantiomer, 13(S)-HODE, which is a confirmed PPARγ ligand and mediates its apoptotic effects through this receptor [1].

Receptor selectivity

Head-to-head

13(R)-HODE: no PPARγ binding; signals via BLT/ERK/CREB. 13(S)-HODE: direct PPARγ ligand (GW9662-sensitive).

Reported receptor-target binary classification; informs pathway assignment

Caco-2 cell model; PGE2 induction by R-enantiomer concentration-dependent (0.1–10 µM)

Evidence Dimension	PPARγ ligand activity
Target Compound Data	No PPARγ ligand activity
Comparator Or Baseline	13(S)-HODE is a PPARγ ligand; its apoptotic effect is reduced by a specific PPARγ antagonist
Quantified Difference	Qualitative difference: presence vs. absence of PPARγ binding and functional dependence
Conditions	Caco-2 cell apoptosis assay with/without PPARγ antagonist GW9662

Why This Matters

This establishes (R)-Coriolic acid as a critical tool compound for dissecting PPARγ-dependent vs. PPARγ-independent signaling pathways, where 13(S)-HODE or racemic mixtures would confound results.

• [1] Cabral M, Martín-Venegas R, Moreno JJ. Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. Am J Physiol Gastrointest Liver Physiol. 2014 Sep 15;307(6):G664-71. View Source

Inhibition of Platelet Aggregation: A Measured, Though Weak, Activity

(R)-Coriolic acid acts as an inhibitor of platelet aggregation. While the effect is characterized as weak, its potency has been quantitatively defined, providing a benchmark for structure-activity relationship (SAR) studies or as a comparator for more potent analogs .

Cell growth direction

Head-to-head

13(R)-HODE increases cell count and [³H]thymidine incorporation (no FBS); 13(S)-HODE inhibits and induces apoptosis (with FBS).

Opposing proliferation/apoptosis endpoints; reported cell-model response context

Caco-2 colorectal cancer cells; 48 h; ±10% FBS; 9(R)-HODE verified +126% cell count, +252% thymidine

Evidence Dimension	Inhibition of U-46619-induced platelet aggregation
Target Compound Data	IC50 = 2.7 μM
Comparator Or Baseline	Comparative quantitative data for other HODEs in this specific assay is not presented in this source.
Quantified Difference	N/A
Conditions	U-46619-induced platelet aggregation assay

Why This Matters

This provides a quantitative baseline for its antiplatelet activity, useful for researchers benchmarking the potency of novel compounds or investigating the role of lipid mediators in thrombosis.

Enzymatic Origin Defines Biological Context: COX vs. LOX Pathway

The presence of (R)-Coriolic acid in biological systems is specifically attributed to metabolism via the cyclooxygenase (COX) pathway, a hallmark of inflammatory processes. This distinguishes it from 13(S)-HODE, which is the major product of the lipoxygenase (LOX) pathway [1].

Biosynthetic origin

Class-level

13(R)-HODE: COX-derived (endothelial cells, atherosclerotic lesions). 13(S)-HODE: 15-LOX-derived.

Supports COX-pathway-specific lipid mediator biomarker context

Data to verify across additional vascular models; class-level enzyme specificity

Evidence Dimension	Metabolic origin
Target Compound Data	Produced via COX metabolism
Comparator Or Baseline	13(S)-HODE is produced primarily via LOX metabolism
Quantified Difference	Distinct enzymatic pathways
Conditions	Bovine endothelial cell cultures

Why This Matters

This distinction makes (R)-Coriolic acid a more relevant biomarker or investigational tool for diseases or biological models characterized by COX pathway activation, such as inflammation and certain cancers.

• [1] Lipid Maps Structure Database (LMSD). 13R-HODE (LMFA02000035). View Source

Optimal Application Scenarios for (R)-Coriolic Acid Based on Verified Evidence

Investigating PPARγ-Independent Lipid Signaling in Cancer

Use (R)-Coriolic acid as a selective tool to study cell proliferation and survival pathways in colorectal and potentially other cancer models that are independent of PPARγ. Its lack of PPARγ binding allows for the isolation of COX-derived lipid signaling effects, avoiding the confounding apoptotic signals mediated by the (S)-enantiomer via PPARγ activation [1].

Differentiating COX-Derived from LOX-Derived Lipid Mediator Functions

Employ (R)-Coriolic acid as a specific biomarker or agonist for COX pathway activity. In experimental systems where both COX and LOX pathways are active, using (R)-Coriolic acid and its enantiomer 13(S)-HODE in parallel experiments can help deconvolve the distinct biological contributions of these two major lipid oxygenation pathways [2].

Benchmarking Antiplatelet Activity in SAR Studies

Utilize (R)-Coriolic acid's defined IC50 value of 2.7 μM for inhibiting U-46619-induced platelet aggregation as a reference point. This is valuable for medicinal chemistry and pharmacology studies aiming to design and evaluate novel antiplatelet agents or to understand the structure-activity relationships of lipid mediators on thrombotic processes .

Application

Selection Property

Validation Focus

Platelet aggregation pathway studies

Enantiomer-specific inhibition of thromboxane-mimetic platelet aggregation

Confirm stereochemistry-dependent anti-aggregatory activity; use enantiomer-pure controls to establish response window

Colorectal cancer cell signaling studies

BLT receptor–ERK/CREB pathway activation without PPARγ crosstalk

Validate selective PGE2 induction and proliferation endpoints; control for pro-apoptotic interference from alternative enantiomer

COX-pathway lipid mediator profiling

COX-derived enantiomer for pathway-resolved LC-MS/MS quantitation

Verify chromatographic resolution of 13(R)-HODE from stereoisomer in biological matrices; assess matrix effect

Enantiomer discrimination ligand-receptor studies

Mutually exclusive receptor engagement (BLT vs. PPARγ)

Assess target engagement specificity using enantiomer-pure compounds; confirm absence of racemate crosstalk

• [1] Cabral M, Martín-Venegas R, Moreno JJ. Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. Am J Physiol Gastrointest Liver Physiol. 2014 Sep 15;307(6):G664-71. View Source
• [2] Lipid Maps Structure Database (LMSD). 13R-HODE (LMFA02000035). View Source